Cas no 2228555-96-0 (5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one)
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one
- 2228555-96-0
- EN300-1811986
-
- Inchi: 1S/C6H7N3O2/c10-6-7-3-5(11-6)4-1-2-8-9-4/h1-2,5H,3H2,(H,7,10)(H,8,9)
- InChI Key: HFDPJGSWCVDZPQ-UHFFFAOYSA-N
- SMILES: O1C(NCC1C1=CC=NN1)=O
Computed Properties
- Exact Mass: 153.053826475g/mol
- Monoisotopic Mass: 153.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 67Ų
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1811986-0.05g |
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one |
2228555-96-0 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1811986-0.1g |
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one |
2228555-96-0 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1811986-0.25g |
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one |
2228555-96-0 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1811986-0.5g |
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one |
2228555-96-0 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1811986-1.0g |
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one |
2228555-96-0 | 1g |
$1414.0 | 2023-06-01 | ||
| Enamine | EN300-1811986-2.5g |
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one |
2228555-96-0 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1811986-5.0g |
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one |
2228555-96-0 | 5g |
$4102.0 | 2023-06-01 | ||
| Enamine | EN300-1811986-10.0g |
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one |
2228555-96-0 | 10g |
$6082.0 | 2023-06-01 | ||
| Enamine | EN300-1811986-1g |
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one |
2228555-96-0 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1811986-5g |
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one |
2228555-96-0 | 5g |
$4102.0 | 2023-09-19 |
5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one
Introduction to 5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one and Its Significance in Modern Chemical Biology
The compound with the CAS number 2228555-96-0, identified as 5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazole moiety linked to an oxazolidinone ring, has garnered significant attention due to its versatile structural framework and potential biological activities. The pyrazole ring, known for its stability and ability to engage in hydrogen bonding, while the oxazolidinone scaffold, provides a unique platform for drug discovery and molecular recognition.
In recent years, the exploration of 5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one has been driven by its potential applications in medicinal chemistry. The compound's dual functionality makes it an attractive candidate for designing molecules that can interact with biological targets in a precise manner. Specifically, the pyrazole group has been extensively studied for its role in inhibiting various enzymes and receptors, while the oxazolidinone ring is recognized for its ability to stabilize reactive intermediates and enhance binding affinity.
One of the most compelling aspects of 5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one is its structural versatility. The oxazolidinone core can be modified in multiple ways to fine-tune its pharmacokinetic properties and bioavailability. This flexibility has allowed researchers to develop derivatives with enhanced solubility, metabolic stability, and target specificity. For instance, modifications at the nitrogen atoms of the pyrazole ring have been shown to improve binding interactions with proteins, leading to more potent and selective inhibitors.
Recent studies have highlighted the potential of 5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one in addressing various therapeutic challenges. Its ability to modulate enzyme activity has made it a promising candidate for developing treatments against inflammatory diseases, infectious disorders, and even certain types of cancer. The compound's interaction with biological targets such as kinases and proteases has been particularly well-documented. By binding to these enzymes at specific sites, 5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one and its derivatives can disrupt pathological signaling pathways and restore normal cellular function.
The synthesis of 5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one has also been optimized to ensure high yield and purity. Advanced synthetic methodologies have enabled the production of this compound in scalable quantities, making it more accessible for preclinical and clinical studies. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the complex framework of this molecule efficiently. Additionally, computational chemistry approaches have been employed to predict and refine synthetic routes, further enhancing the accessibility of this valuable compound.
From a broader perspective, the development of 5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one exemplifies the growing trend towards rational drug design. By leveraging structural insights from previous research and employing innovative synthetic strategies, scientists are able to create molecules with tailored properties that meet specific therapeutic needs. This approach not only accelerates the discovery process but also reduces the risk associated with traditional trial-and-error methods.
The future prospects for 5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one are promising. Ongoing research aims to explore its potential in combination therapies, where it could be paired with other compounds to achieve synergistic effects. Furthermore, investigating its behavior in vivo will provide critical insights into its pharmacodynamics and safety profile. As our understanding of biological systems continues to evolve, compounds like 5-(1H-pyrazol-3-ylyl)-1 H -pyrazol - 31 - yl - 13 - ox az o lid ine - 22 - one will play an increasingly important role in shaping new treatments.
2228555-96-0 (5-(1H-pyrazol-3-yl)-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)